An In-depth Technical Guide to the Physical Properties of 5-Methylthiazol-2-yl Lithium Borate Salts
An In-depth Technical Guide to the Physical Properties of 5-Methylthiazol-2-yl Lithium Borate Salts
This guide provides a comprehensive technical overview of the anticipated physical properties of 5-methylthiazol-2-yl lithium borate salts. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes established principles from organic and materials chemistry to forecast the characteristics of this novel compound class. We will explore a proposed synthetic pathway, detail essential characterization methodologies, and discuss the potential applications stemming from the unique structural attributes of these salts.
Introduction: The Scientific Rationale
The convergence of thiazole and borate chemistries presents a compelling frontier in medicinal and materials science. Thiazole rings are a cornerstone of many FDA-approved drugs, valued for their diverse biological activities.[1][2] Boron-containing compounds, particularly boronic acids and their derivatives, have also carved a significant niche in pharmaceuticals and as versatile synthetic intermediates.[3] The formation of a lithium borate salt from a 5-methylthiazole precursor introduces a unique combination of a biologically relevant heterocycle with the potential for enhanced stability and solubility conferred by the borate moiety.
This guide will provide a predictive analysis of the physical properties of 5-methylthiazol-2-yl lithium borate salts, offering a foundational understanding for their synthesis, characterization, and potential applications.
Proposed Synthesis Pathway
A plausible synthetic route to 5-methylthiazol-2-yl lithium borate commences with a commercially available starting material, 2-bromo-5-methylthiazole. The synthesis would proceed through a lithiation followed by reaction with a suitable borate precursor.
Caption: Proposed synthesis of 5-methylthiazol-2-yl lithium borate.
Experimental Protocol: Synthesis of 5-Methylthiazol-2-yl Lithium Borate
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Lithiation: Dissolve 2-bromo-5-methylthiazole in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen). Add n-butyllithium (n-BuLi) dropwise while maintaining the temperature. Stir for 1-2 hours to ensure complete formation of the 5-methylthiazol-2-yl lithium intermediate.
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Borylation: To the cold solution of the organolithium reagent, add a trialkyl borate (e.g., trimethyl borate or triisopropyl borate) dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.
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Hydrolysis: Quench the reaction with an acidic aqueous solution (e.g., dilute HCl) and extract the boronic ester into an organic solvent.
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Salt Formation: Treat the isolated boronic ester with lithium hydroxide in a mixed solvent system (e.g., water/THF) to yield the target 5-methylthiazol-2-yl lithium borate salt. The product can be isolated by precipitation or crystallization.
Structural and Spectroscopic Characterization
Thorough characterization is paramount to confirm the identity and purity of the synthesized salt. A combination of spectroscopic and analytical techniques should be employed.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a powerful tool for elucidating the molecular structure.
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¹H NMR: Will confirm the presence of the methyl group and the thiazole ring protons.
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¹³C NMR: Will provide information on the carbon skeleton of the molecule.
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¹¹B NMR: Is crucial for characterizing the boron center. The chemical shift will indicate whether the boron is trigonal planar or tetrahedral.[4]
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⁷Li NMR: Can provide insights into the lithium ion's coordination environment.[5]
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) will be used to determine the exact mass of the compound, confirming its elemental composition.
X-ray Diffraction (XRD)
Single-crystal X-ray diffraction, if suitable crystals can be obtained, will provide unambiguous structural information, including bond lengths, bond angles, and crystal packing.[6][7] Powder X-ray diffraction can be used to assess the crystallinity and phase purity of the bulk material.[8][9]
Core Physical Properties
The physical properties of 5-methylthiazol-2-yl lithium borate salts will dictate their handling, formulation, and ultimately their utility.
Solubility
The solubility of the salt in various solvents is a critical parameter for its application in drug development and as a chemical reagent.
Table 1: Predicted Solubility of 5-Methylthiazol-2-yl Lithium Borate
| Solvent Class | Predicted Solubility | Rationale |
| Polar Protic (e.g., Water, Ethanol) | High | The ionic nature of the lithium borate salt and the polar thiazole ring should facilitate dissolution. |
| Polar Aprotic (e.g., DMSO, DMF) | Moderate to High | These solvents are effective at solvating ions.[10][11] |
| Nonpolar (e.g., Hexane, Toluene) | Low | The high polarity of the salt is incompatible with nonpolar solvents. |
Experimental Protocol: Solubility Determination
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Prepare saturated solutions of the salt in a range of solvents at a controlled temperature.
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Equilibrate the solutions for a set period (e.g., 24 hours) with continuous stirring.
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Centrifuge the solutions to separate the undissolved solid.
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Analyze the concentration of the salt in the supernatant using a suitable analytical technique, such as inductively coupled plasma optical emission spectrometry (ICP-OES) for lithium content or UV-Vis spectroscopy if the compound has a suitable chromophore.[10]
Thermal Stability
The thermal stability of the salt is important for storage and processing.
Caption: Workflow for thermal analysis using TGA/DSC.
Experimental Protocol: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)
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Place a small, accurately weighed sample of the salt into a TGA/DSC pan.
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Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min).
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Record the mass loss as a function of temperature (TGA) to identify decomposition points.
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Record the heat flow into or out of the sample as a function of temperature (DSC) to identify phase transitions such as melting, crystallization, and glass transitions.
Crystallinity and Morphology
The solid-state properties of the salt will influence its dissolution rate and bioavailability in pharmaceutical formulations.
Experimental Protocol: Characterization of Solid-State Properties
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Powder X-ray Diffraction (PXRD): Analyze the bulk sample to determine its degree of crystallinity. Amorphous material will show a broad halo, while a crystalline sample will exhibit sharp diffraction peaks.[8][9]
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Scanning Electron Microscopy (SEM): Visualize the particle size and morphology of the salt.
Potential Applications in Drug Development
The unique hybrid structure of 5-methylthiazol-2-yl lithium borate suggests several potential applications in the pharmaceutical industry. The thiazole moiety is a well-established pharmacophore with a broad range of biological activities, including antimicrobial and anti-inflammatory properties.[1][12] The borate group can enhance the aqueous solubility and stability of the parent molecule. Furthermore, boronic acids and their derivatives are known to act as enzyme inhibitors.[3]
Conclusion
This technical guide has provided a predictive overview of the physical properties of 5-methylthiazol-2-yl lithium borate salts. By leveraging established chemical principles and experimental protocols, researchers can confidently approach the synthesis and characterization of this novel class of compounds. The insights gained from such studies will be invaluable for unlocking their potential in drug discovery and materials science.
References
Sources
- 1. mdpi.com [mdpi.com]
- 2. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry [mdpi.com]
- 4. Borylated 5-Membered Ring Iminosugars: Detailed Nuclear Magnetic Resonance Spectroscopic Characterisation, and Method for Analysis of Anomeric and Boron Equilibria - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Characterization of a multicomponent lithium lithiate from a combined x-ray diffraction, NMR spectroscopy, and computational approach - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. scilit.com [scilit.com]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. escholarship.org [escholarship.org]
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